2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide
Overview
Description
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide, also known as MIM-D, is an organic compound that has been widely studied for its potential applications in scientific research. MIM-D is a derivative of the imidazole family, which is a group of five-membered heterocyclic compounds that contain nitrogen, oxygen, and carbon atoms. Imidazole derivatives have been used for various purposes, such as in pharmaceuticals, agrochemicals, and biocatalysts. MIM-D has been found to have several unique properties, which makes it an attractive candidate for further research.
Mechanism of Action
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide acts as an inhibitor of enzymes that are involved in the metabolism of drugs. It binds to the active site of the enzyme and blocks the enzyme’s ability to catalyze the reaction. This inhibition of the enzyme’s activity prevents the metabolism of the drug, which can lead to increased drug concentrations in the body.
Biochemical and Physiological Effects
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in drug metabolism, which can lead to increased concentrations of the drug in the body. Additionally, 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has been found to inhibit the activity of enzymes involved in the synthesis of aminoglycoside antibiotics, which can lead to decreased concentrations of these antibiotics in the body.
Advantages and Limitations for Lab Experiments
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has several advantages and limitations for laboratory experiments. One of the main advantages of using 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide is that it is easy to synthesize and is readily available. Additionally, 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has been found to be a stable compound, which makes it suitable for long-term storage. However, one of the main limitations of using 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide is that it is not water-soluble, which can make it difficult to use in certain laboratory experiments.
Future Directions
The potential applications of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide in scientific research are vast. Future research could focus on exploring its potential as a drug target, as well as its potential use as a reagent in the synthesis of other compounds. Additionally, further research could be conducted to explore its potential use in the study of protein-protein interactions, as well as its potential use in enzyme-catalyzed reactions. Additionally, further research could be conducted to explore the potential of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide as a substrate for enzyme-catalyzed reactions, as well as its potential use as a drug delivery vehicle. Finally, further research could be conducted to explore the biochemical and physiological effects of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide, as well as its potential use in the study of drug metabolism.
Synthesis Methods
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide can be synthesized via a process known as the “Schmidt reaction”, which involves the condensation of an imidazole with an alkyl halide. The reaction is typically carried out in an aqueous solution of a base, such as sodium hydroxide, and the reaction proceeds in the presence of a catalyst, such as a palladium or platinum catalyst. The reaction is usually carried out at temperatures between 60 and 80 degrees Celsius.
Scientific Research Applications
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as imidazole derivatives, which can be used for drug discovery and development. 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has also been used as a substrate for enzyme-catalyzed reactions, such as the synthesis of aminoglycoside antibiotics. Additionally, 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide has been used in the study of protein-protein interactions and the study of enzyme mechanisms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide involves the reaction of 1-methyl-1H-imidazole with ethylene oxide to form 2-(1-methyl-1H-imidazol-4-yl)ethanol, which is then converted to the corresponding amine using ammonium chloride and sodium borohydride. The resulting amine is then reacted with hydroiodic acid to form the dihydroiodide salt.", "Starting Materials": [ "1-methyl-1H-imidazole", "ethylene oxide", "ammonium chloride", "sodium borohydride", "hydroiodic acid" ], "Reaction": [ "1. 1-methyl-1H-imidazole is reacted with ethylene oxide in the presence of a base catalyst to form 2-(1-methyl-1H-imidazol-4-yl)ethanol.", "2. The resulting alcohol is then reacted with ammonium chloride and sodium borohydride to form 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine.", "3. Finally, the amine is reacted with hydroiodic acid to form the dihydroiodide salt of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine." ] } | |
CAS RN |
2758004-17-8 |
Product Name |
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine dihydroiodide |
Molecular Formula |
C6H13I2N3 |
Molecular Weight |
381 |
Purity |
95 |
Origin of Product |
United States |
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